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Compound of Interest

Compound Name: 3,4,5-Trimethylaniline

Cat. No.: B161109

This document provides a detailed overview of the essential safety and handling protocols for
3,4,5-Trimethylaniline (CAS: 1639-31-2). The information herein is compiled from multiple
safety data sheets and chemical databases to ensure a comprehensive guide for laboratory
and research professionals. Adherence to these guidelines is critical to mitigate risks and
ensure a safe working environment.

Chemical Identification and Physical Properties

3,4,5-Trimethylaniline is an aromatic amine that serves as a building block in various chemical
syntheses. Understanding its physical and chemical properties is the first step in safe handling.
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Property Value Reference

IUPAC Name 3,4,5-trimethylaniline [1]

3,4,5-Trimethylbenzenamine,
Synonyms ) ) [2]
3,4,5-trimethylphenylamine

CAS Number 1639-31-2 [31[4]
Molecular Formula CoHisN [2][5]
Molecular Weight 135.21 g/mol [41[5]
Appearance Brown coloured powder; Solid [2][4]
Purity 95% - 98% [2][3]
Storage Temperature Room temperature, in a cool, 31[6]

dry place

N Stable under recommended
Stability N [3][4]
storage conditions

Incompatible Materials Strong oxidizing agents [3]

N Carbon oxides, Nitrogen
Hazardous Decomposition ) [3]
oxides

Hazard Identification and GHS Classification

3,4,5-Trimethylaniline is classified as a hazardous substance. The following table summarizes
its GHS classification, which indicates the primary risks associated with its handling.
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Hazard . .
Hazard Class GHS Category Signal Word Pictogram
Statement

GHSO07
) o H315: Causes i )
Skin Irritation Category 2 o Warning (Exclamation
skin irritation

Mark)
) H319: Causes GHSO07
Serious Eye ) ) )
o Category 2A serious eye Warning (Exclamation
[rritation o
irritation Mark)
Specific Target
. H335: May GHSO07
Organ Toxicity ) ) ]
(Sing| Category 3 cause respiratory  Warning (Exclamation
ingle
g irritation Mark)
Exposure)

References:[3][4]

Toxicological Summary

The primary toxicological concerns are irritation to the skin, eyes, and respiratory system.[3][4]
Skin contact can lead to inflammation, characterized by itching, scaling, redness, or blistering.
[3] Currently, specific quantitative data on acute toxicity (e.g., LD50/LC50) for 3,4,5-
Trimethylaniline is not readily available in the reviewed literature.[3][5]

Endpoint Effect Routes of Exposure

Causes skin irritation; may
Skin Contact result in inflammation, itching, Dermal

and redness.[3]

Causes serious eye irritation.
Eye Contact Ocular

[3]4]

_ May cause respiratory _
Inhalation T Inhalation
irritation.[3][4]

_ May cause irritation of the ,
Ingestion ) ] Ingestion
digestive tract.
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure. The following
workflow outlines the necessary steps. All exposures require consultation with a physician, to
whom the Safety Data Sheet (SDS) for the substance should be shown.[3][5]

|

Ingestion ‘

Eye Contact ‘

Skin Contact ‘

[ Inhalation ‘
[

1. Immediately flush open eyes with running water for at least 15 minutes. e TELEONT (
2. Remove contact lenses, if present and easy to do. X BREDIEIICMUERR
g 3. Never give anything by mouth to an unconscios person.

1. Immediately flush skin with running water for at least 15 minutes.
2. Remove contaminated clothing and shoes.
3. Wash clothing before reuse.

1. Move person to fresh air.
2. If not breathing, give artificial respiration.
3.1f breathing is difficult, give oxygen.

Obtain Immediate Medical Aid

Show Safety Data Sheet to Physician

Click to download full resolution via product page
Caption: First Aid Response Workflow for 3,4,5-Trimethylaniline Exposure.

Detailed First Aid Protocols:

e Inhalation: Move the person to fresh air. If they are not breathing, provide artificial
respiration. If breathing is difficult, administer oxygen. Seek medical help.[3][4]
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» Skin Contact: Immediately flush the affected skin with running water for a minimum of 15
minutes while taking off contaminated clothing and shoes.[3] Wash clothes before wearing
them again. Get medical attention immediately.[3]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes. If contact
lenses are present and can be easily removed, do so. Seek immediate medical assistance.

[3][4]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to someone who is unconscious. Obtain medical aid at once.[3]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective
equipment must be used, following the hierarchy of controls.

Hierarchy of Controls for Safe Handling

Administrative Controls

I
Elimination (Most Effective) (e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page
Caption: The Hierarchy of Controls prioritizes safety measures in the lab.

e Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[3] Facilities must be equipped with an eyewash station and a safety
shower in close proximity to the workstation.[7]

o Personal Protective Equipment (PPE): The selection of PPE is critical for preventing direct
contact.
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Task | Eye | Face Hand Body Respiratory
Scenario Protection Protection Protection Protection
NIOSH-approved
o ) Chemical safety Chemical- respirator for
Weighing/Handli o ) ]
ol goggles with side  resistant gloves Lab coat. dusts if
ng Soli
J protection.[3] (e.g., nitrile). ventilation is
inadequate.[4]
] Chemical safety ] Chemical- Use only in a
Preparing Chemical- ) )
) goggles and a ] resistant apron chemical fume
Solutions resistant gloves.

face shield.[3]

over a lab coat.

hood.

General Lab Use

Chemical safety
glasses with side
shields.[3]

Chemical-

Lab coat.

resistant gloves.

Not required if
engineering
controls are

effective.

Safe Handling and Storage

e Precautions for Safe Handling:

o Avoid all contact with skin, eyes, and clothing.[3]

o Avoid breathing in dust or fumes; always use with adequate ventilation.[3]

o Wash hands thoroughly after handling the material, before breaks, and at the end of the

workday.[3][4]

o Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]

o Conditions for Safe Storage:

[e]

o

[¢]

Store in a tightly closed container when not in use.[3][4]

Keep in a cool, dry, and well-ventilated area.[3][4]

Store away from incompatible materials, particularly strong oxidizing agents.[3]
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o Keep away from all sources of ignition.[3]

Accidental Release and Fire-Fighting Measures

Proper emergency procedures must be in place to handle spills and fires effectively.

Spill Detected

1. Ensure Scene Safety
(Remove ignition sources, ventilate area)

'

2. Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

3. Contain Spill
(Prevent entry into drains/waterways)

4. Clean Up Spill
(Absorb with inert material, vacuum, or sweep up)

5. Place in Sealed Container for Disposal

6. Decontaminate Area and Equipment

7. Report Incident per Institutional Protocol
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Caption: Step-by-step protocol for responding to a 3,4,5-Trimethylaniline spill.

o Accidental Release Measures:

[¢]

personnel away from the spill area.[3]

o Ventilation: Ensure the area is adequately ventilated.[3]

Personal Precautions: Wear the appropriate protective equipment and keep unprotected

o Environmental Precautions: Prevent the spill from entering drains, soil, or other

waterways.[3][5]

o Containment and Cleaning: Carefully sweep up, vacuum, or absorb the material with an

inert substance (e.g., sand, vermiculite) and place it into a suitable, labeled container for

disposal.[3]

o Fire-Fighting Measures:

Aspect

Recommendation

Reference

Suitable Extinguishing Media

Water spray, dry chemical,
carbon dioxide, or chemical

foam.

[3](5]

Unsuitable Extinguishing
Media

Do not use a heavy water

Stream.

[4]

Specific Hazards

Combustion produces toxic
gases, including carbon and

nitrogen oxides.

[3]

Protective Equipment

Firefighters must wear a
NIOSH-approved self-
contained breathing apparatus
(SCBA) and full protective

gear.

[3]
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Disposal Considerations

Disposal of 3,4,5-Trimethylaniline and its containers must be handled as hazardous waste. All
disposal practices must comply with federal, state, and local environmental regulations.[3] The
material should be disposed of through a licensed and approved waste disposal plant. Do not
reuse empty containers.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 3,4,5-Trimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b161109#safety-and-handling-precautions-for-3-4-5-
trimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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